3-(Ethylsulfanyl)-2,2-difluoropropan-1-amine hydrochloride
CAS No.:
Cat. No.: VC18032533
Molecular Formula: C5H12ClF2NS
Molecular Weight: 191.67 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C5H12ClF2NS |
|---|---|
| Molecular Weight | 191.67 g/mol |
| IUPAC Name | 3-ethylsulfanyl-2,2-difluoropropan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C5H11F2NS.ClH/c1-2-9-4-5(6,7)3-8;/h2-4,8H2,1H3;1H |
| Standard InChI Key | WDRKLKRFRMGKJE-UHFFFAOYSA-N |
| Canonical SMILES | CCSCC(CN)(F)F.Cl |
Introduction
3-(Ethylsulfanyl)-2,2-difluoropropan-1-amine hydrochloride is an organofluorine compound that incorporates a difluoropropane backbone with an ethylsulfanyl group attached to the third carbon and an amine group at the first carbon. This compound is notable for its unique molecular structure, which includes both fluorine and sulfur atoms, contributing to its distinct chemical properties.
Applications and Research Findings
While specific applications of 3-(Ethylsulfanyl)-2,2-difluoropropan-1-amine hydrochloride are not extensively documented, compounds with similar structures are often explored in pharmaceutical and chemical research for their potential biological activities or as intermediates in the synthesis of more complex molecules.
| Potential Application | Description |
|---|---|
| Pharmaceutical Intermediates | May serve as building blocks for more complex pharmaceutical compounds. |
| Chemical Synthesis | Used in the synthesis of other organofluorine compounds. |
Safety and Handling
Handling of 3-(Ethylsulfanyl)-2,2-difluoropropan-1-amine hydrochloride requires standard laboratory precautions due to its potential reactivity and toxicity. It is advisable to use protective equipment and follow established protocols for handling chemicals.
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